Cas no 54965-55-8 (Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester)
54965-55-8 structure
Product Name:Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester
CAS No:54965-55-8
MF:C12H14O4
MW:222.237164020538
CID:353192
PubChem ID:572440
Update Time:2025-04-19
Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester
- 4-(Acetyloxy)benzenepropanoic acid methyl ester
- methyl 3-(4-acetyloxyphenyl)propanoate
- DTXSID80341347
- Methyl 3-[4-(acetyloxy)phenyl]propanoate #
- UOCVMKKUMXGHFF-UHFFFAOYSA-N
- 54965-55-8
-
- Inchi: 1S/C12H14O4/c1-9(13)16-11-6-3-10(4-7-11)5-8-12(14)15-2/h3-4,6-7H,5,8H2,1-2H3
- InChI Key: UOCVMKKUMXGHFF-UHFFFAOYSA-N
- SMILES: O(C(C)=O)C1C=CC(=CC=1)CCC(=O)OC
Computed Properties
- Exact Mass: 222.08922
- Monoisotopic Mass: 222.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
Benzenepropanoic acid, 4-(acetyloxy)-, methyl ester Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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